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Compound of Interest

Compound Name: ES-072

Cat. No.: B15613332

Get Quote

This section outlines the disposal procedures for "ES72 - HYDROGEN PEROXIDE G/P

CLEANER," a substance classified as a Category 2 eye irritant.[1] The primary active

ingredient is hydrogen peroxide, which must be handled according to its concentration.

Data on Hydrogen Peroxide Disposal
The appropriate disposal method for hydrogen peroxide solutions is contingent upon their

concentration.

Concentration Range Disposal Method Regulatory Considerations

Low Concentration (≤3%)

May often be poured down the

drain with copious amounts of

cold water.

Verify with local wastewater

treatment regulations before

drain disposal.[1]

High Concentration (>8%)

Must be treated as hazardous

waste. This involves

neutralization or collection for

professional disposal.

Governed by federal, state,

and local hazardous waste

regulations.[1] Never dispose

of high concentrations down

the drain without treatment.
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Experimental Protocol: Neutralization of Hydrogen
Peroxide Solution
For laboratory quantities of hydrogen peroxide solutions that cannot be disposed of directly,

chemical neutralization is a common and effective treatment method. This protocol describes

the use of sodium metabisulfite, a common reducing agent.

Materials:

Hydrogen peroxide solution for disposal

Sodium metabisulfite (Na₂S₂O₅)

Stir plate and stir bar

Appropriate reaction vessel (e.g., beaker of sufficient size)

Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Hydrogen peroxide test strips

pH paper or pH meter

Procedure:

Preparation: Don appropriate PPE. Conduct the procedure in a well-ventilated area or a

chemical fume hood. Place the hydrogen peroxide solution in the reaction vessel on a stir

plate and begin gentle stirring.

Neutralization: Slowly and incrementally add a neutralizing agent such as sodium

metabisulfite to the hydrogen peroxide solution. Avoid rapid addition, which can cause

excessive heat generation and gas evolution.

Monitoring: Observe the reaction. The release of oxygen gas (bubbling) is an indicator that

the neutralization is in progress.
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Verification: Use hydrogen peroxide test strips to monitor the concentration. Continue to add

the neutralizing agent until the test strips indicate that the hydrogen peroxide has been fully

neutralized.

pH Adjustment: Check the pH of the resulting solution. If necessary, adjust the pH to a

neutral range (typically between 6 and 8) as required by your local wastewater authority.

Final Disposal: Once neutralization is confirmed and the pH is within the acceptable range,

the solution can typically be disposed of down the drain with plenty of water, subject to local

regulations.

Disposal Workflow for Hydrogen Peroxide-Based
ES-072
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Start: Identify ES-072 Waste

Concentration Assessment

Disposal Pathways

Final Disposition

ES-072 (Hydrogen Peroxide) Waste Generated

Determine H₂O₂ Concentration

Low Concentration (≤3%)

≤3%

High Concentration (>8%)

>8%

Dispose Down Drain with Copious Water (Check Local Regulations)

Neutralize with Reducing Agent (e.g., Sodium Metabisulfite)Collect in Labeled Hazardous Waste Container

Arrange for EHS Pickup

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste Generation

Waste Segregation

Containerization

Final Disposition

ES-072 (EGFR Inhibitor) Waste Generated

Segregate at Point of Generation

Bulk Waste (>3% by weight) Trace Waste (<3% by weight) Contaminated Sharps

Place in Black RCRA Container Place in Yellow Chemo Container Place in Chemo Sharps Container

Store in Secure Satellite Accumulation Area

Arrange for EHS Pickup and Disposal via Hazardous Waste Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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